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Compound of Interest

Compound Name: Sodium persulfate

CAS No.: 15593-29-0

Cat. No.: B1174366

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium
persulfate as an oxidative desizing agent in the textile industry. The information is intended for

research and development professionals to understand the application, methodology, and

quantitative aspects of this process.

Introduction
Sizing is a crucial process in textile manufacturing where a protective film is applied to warp

yarns to enhance their strength and smoothness, thereby preventing breakage during weaving.

After weaving, the removal of this sizing agent, a process known as desizing, is essential for

subsequent wet processing stages like scouring, bleaching, dyeing, and finishing. Incomplete

desizing can lead to uneven dyeing and finishing, significantly impacting the final product's

quality.

Sodium persulfate (Na₂S₂O₈) is a powerful oxidizing agent used for the oxidative desizing of

textiles, particularly those made from cotton and its blends with synthetic fibers.[1][2] It
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effectively degrades natural sizing agents like starch and its derivatives into water-soluble

byproducts that can be easily washed off the fabric.[1] The process is typically carried out in an

alkaline medium.[1][2]

Mechanism of Action
Sodium persulfate, in the presence of alkali and heat, decomposes to generate highly

reactive sulfate free radicals (SO₄⁻•). These radicals are strong oxidizing species that attack

and break down the large, insoluble starch molecules (amylose and amylopectin) into smaller,

water-soluble fragments like dextrins and sugars. This degradation reduces the molecular

weight of the starch, allowing for its efficient removal from the fabric during washing.

The overall desizing process involves three main steps:

Impregnation: The textile fabric is impregnated with an aqueous solution of sodium
persulfate and other auxiliaries.[3]

Degradation: The fabric is then subjected to a specific temperature and dwell time, during

which the sodium persulfate degrades the sizing agent.[1][3]

Washing: Finally, the fabric is thoroughly washed to remove the degraded sizing products

and any residual chemicals.[1][3]

Quantitative Data
The efficiency of the sodium persulfate desizing process is influenced by several parameters,

including the concentration of sodium persulfate and alkali, temperature, and treatment time.

The following tables summarize the quantitative data from various cited experimental protocols.

Table 1: Process Parameters for Sodium Persulfate Desizing
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Parameter Range Unit Notes

Sodium Persulfate

Conc.
0.5 - 2.0 % (w/v)

Higher concentrations

can increase desizing

efficiency but also risk

fiber damage.[1]

Alkali (e.g., NaOH)

Conc.
0.3 - 6.0 % (w/v)

Maintains a high pH

(typically >10)

necessary for the

oxidative process.[1]

[2]

Temperature 20 - 160 °C

The reaction rate is

temperature-

dependent; higher

temperatures require

shorter dwell times.[1]

Treatment Time 30 sec - 24 hrs -

Varies significantly

with the chosen

process (e.g.,

steaming vs. cold pad-

batch).[1]

Wetting Agent Conc. 0.1 - 0.5 % (w/v)

Improves the

penetration of the

desizing liquor into the

fabric.[2][4]

Liquor Pickup ~100 %

The amount of

desizing solution

retained by the fabric

after padding.[1]

Table 2: Performance Metrics of Sodium Persulfate Desizing
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Metric Typical Value Description

TEGEWA Violet Scale 7 - 9

A common method for

assessing the degree of

desizing, with higher numbers

indicating better size removal.

[1][2]

Whiteness Index 62.5 - 86

Measures the whiteness of the

fabric after treatment.

Oxidative desizing can

contribute to bleaching.[2]

Degree of Polymerization (DP) 2300 - 2550

An indicator of cellulose fiber

integrity. A significant decrease

suggests fiber damage.[1][2]

Experimental Protocols
Below are detailed protocols for two common methods of sodium persulfate desizing: a

continuous (pad-steam) process and a batch (cold pad-batch) process.

Protocol 1: Continuous Pad-Steam Desizing

This method is suitable for large-scale, continuous production.

Preparation of Desizing Liquor:

Prepare an aqueous solution containing:

Sodium Persulfate: 0.5 - 2.0% (w/v)

Sodium Hydroxide: 3.0 - 6.0% (w/v)

Wetting Agent: 0.5% (w/v)

Ensure all components are fully dissolved.

Fabric Impregnation (Padding):
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Pass the sized fabric through the desizing liquor in a padding mangle.

Adjust the squeeze rollers to achieve a wet pickup of approximately 100%.[1][2]

Steaming:

Immediately after padding, feed the fabric into a steamer.

Steam the fabric at 103-105°C for a dwell time of 1-2 minutes.[1]

Washing and Rinsing:

After steaming, thoroughly wash the fabric with hot water (85-95°C) to remove the

degraded size and residual chemicals.[2]

Follow with a cold water rinse.

The addition of a detergent to the wash water can enhance the removal of sizing agents.

[1]

Drying:

Dry the desized fabric using a suitable method (e.g., stentering).

Protocol 2: Batch Cold Pad-Batch Desizing

This method is suitable for smaller batches and requires a longer dwell time at ambient

temperature.

Preparation of Desizing Liquor:

Prepare an aqueous solution containing:

Sodium Persulfate: 0.5 - 1.0% (w/v)

Sodium Hydroxide: 1.0 - 3.0% (w/v)

Wetting Agent: 0.5% (w/v)
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Ensure all components are fully dissolved.

Fabric Impregnation (Padding):

Pass the sized fabric through the desizing liquor in a padding mangle.

Adjust the squeeze rollers to achieve a wet pickup of approximately 100%.[1][2]

Batching:

Wind the impregnated fabric onto a batching roller.

Wrap the roller with a plastic sheet to prevent drying and ensure a uniform reaction

environment.[1]

Store the batch at room temperature for 16-24 hours.[1]

Washing and Rinsing:

After the batching period, unroll the fabric and wash it thoroughly with hot water (85-95°C),

potentially with the addition of alkali and a detergent to the initial washing baths.[1][2]

Follow with a cold water rinse.

Drying:

Dry the desized fabric.

Visualizations
Diagram 1: Oxidative Desizing Workflow
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Workflow of Sodium Persulfate Oxidative Desizing
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Caption: A flowchart illustrating the sequential steps involved in the sodium persulfate
oxidative desizing process.

Diagram 2: Chemical Mechanism of Starch Degradation
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Mechanism of Starch Degradation by Sodium Persulfate
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Caption: A diagram showing the activation of sodium persulfate and the subsequent oxidative

degradation of starch.

Advantages and Disadvantages
Advantages:

Effectiveness: Sodium persulfate is highly effective in degrading starch-based sizes.[1]

Versatility: It can be used in both continuous and batch processes.[1]
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Combined Processes: Oxidative desizing can be combined with scouring and bleaching

steps, potentially saving time, energy, and water.[1]

Liquid Formulations: Commercial preparations are often available in a liquid form, which is

easy to dose and handle.[1]

Disadvantages:

Fiber Damage: As a strong oxidizing agent, sodium persulfate can damage cellulosic fibers

like cotton if the process parameters (especially concentration, temperature, and pH) are not

carefully controlled.[1][2] This can be monitored by measuring the degree of polymerization

(DP) of the cellulose.

Chemical Handling: Persulfates are oxidizing chemicals and require careful handling and

storage.

Environmental Concerns: The effluent from the desizing process contains residual chemicals

and degraded sizing products that may require treatment before discharge.

Conclusion
Sodium persulfate is a potent and widely used chemical for the oxidative desizing of textiles.

Its effectiveness in removing starch-based sizes makes it a valuable tool in textile wet

processing. However, careful control of process parameters is critical to achieve efficient

desizing while minimizing damage to the fabric. The protocols and data presented in these

notes provide a comprehensive guide for researchers and professionals working with this

desizing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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